NoName

• IUPAC Name: (7Z)-N-(3-ethoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,6-dimethyl-3-nitro-1H-triazolo[2,1-a]triazol-8-ium-7-carboximidate
• InChI: InChI=1S/C18H20N6O5S/c1-4-29-18(26)13-11-7-5-6-8-12(11)30-16(13)19-15(25)14-9(2)20-23-17(24(27)28)10(3)21-22(14)23/h4-8H2,1-3H3,(H-,19,20,21,25,26)
• InChI Key: FBDUXEJZHQPIOW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)N=C(C3=[N+]4NC(=C(N4N=C3C)[N+](=O)[O-])C)[O-]
• Isomeric SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)/N=C(/C3=[N+]4NC(=C(N4N=C3C)[N+](=O)[O-])C)\[O-]
• Molecular Formula: C18H20N6O5S
• Molecular Weight: 432.5 g/mol

Description

NoName is a chemical compound that has been gaining attention in the scientific community for its potential applications in various fields. It is a synthetic molecule that has been designed to have specific properties that make it useful for research purposes. In

Scientific Research Applications

Nonclinical Studies of Anticancer Drugs

Nonclinical models often study approved and marketed drugs to explore potential applications for additional disease indications or understand molecular mechanisms of action. It's crucial to include drug concentrations or exposures in these studies that are relevant to clinical practice to enhance the translation of nonclinical findings into potentially relevant clinical effects. Such alignment can improve the understanding of drug effects in nonclinical studies (Liston & Davis, 2017).

Understanding NSAIDs and Organ Damage

Non-steroidal anti-inflammatory drugs (NSAIDs) are widely used due to their effectiveness in reducing pain and inflammation. They are known for their analgesic, anti-inflammatory, and antipyretic efficacies and documented protection against various critical disorders, including cancer and heart attacks. However, extensive research has also highlighted the adverse effects of NSAIDs on gastrointestinal, cardiovascular, hepatic, renal, cerebral, and pulmonary complications. Understanding their side effects is crucial for evaluating the risk-benefit threshold while using NSAIDs at safer doses and durations (Bindu, Mazumder, & Bandyopadhyay, 2020).

Interpretation in Noninferiority Trials

Noninferiority (NI) trials are used in drug research to demonstrate that a new treatment is not worse than an active comparator, indirectly showing the treatment's effectiveness. However, interpreting and inferring results from NI trials can be complicated due to the indirect comparison and incompleteness of information. Addressing these complications is vital for accurate interpretation and inference in drug research (Wangge et al., 2010).

Factors Influencing Medication Adherence

Understanding the determinants and factors influencing medication adherence, particularly for oral anticancer drugs, is critical. Non-adherence to oral anticancer therapy is a complex phenomenon influenced by multifactorial and interrelated factors, including age and therapy-related side effects. Addressing these factors and understanding the underlying processes influencing medication non-adherence are crucial for developing effective patient-tailored interventions (Verbrugghe et al., 2013).